Cas no 361336-78-9 (2-(2,6-difluoro-3-nitrophenyl)acetic acid)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)acetic acid
• CAS No: 361336-78-9
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• MDL: MFCD08236851
• CID: 921030
• PubChem ID: 11769900
• Update Time: 2025-07-30

2-(2,6-difluoro-3-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)acetic acid
• Benzeneacetic acid,2,6-difluoro-3-nitro
• (2,6-difluoro-3-nitrophenyl)acetic acid
• F31080
• 2-(2,6-DIFLUORO-3-NITROPHENYL)ACETICACID
• DTXSID00472182
• SCHEMBL6583252
• CS-W000528
• 361336-78-9
• EN300-1827747
• AB44173
• 2,6-difluoro-3-nitrophenylacetic acid

• MDL： MFCD08236851
• Inchi： 1S/C8H5F2NO4/c9-5-1-2-6(11(14)15)8(10)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： GHFAYUZPPYDFBK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC(=O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.01900
• Monoisotopic Mass: 217.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.02330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes